Cas no 2492-26-4 (Sodium 2-mercaptobenzothiazole)
Sodium 2-mercaptobenzothiazole (NaMBT) is a water-soluble derivative of 2-mercaptobenzothiazole, widely used as a corrosion inhibitor and vulcanization accelerator in industrial applications. Its key advantages include high solubility in aqueous systems, enhancing its effectiveness in metalworking fluids, cooling systems, and coatings. NaMBT exhibits strong adsorption onto metal surfaces, forming protective layers that mitigate oxidation and pitting corrosion, particularly in copper and copper alloys. Additionally, it serves as an efficient secondary accelerator in rubber vulcanization, improving crosslinking efficiency and mechanical properties of rubber products. The compound’s stability and compatibility with other additives make it a versatile choice for industrial formulations requiring corrosion protection or accelerated curing processes.
2492-26-4 structure
Product Name:Sodium 2-mercaptobenzothiazole
CAS No:2492-26-4
MF:C7H4NNaS2
MW:189.2331
MDL:MFCD00065334
CID:43067
PubChem ID:87572172
Update Time:2025-05-27
Sodium 2-mercaptobenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- Sodium 2-Mercaptobenzothiazole
- 2-Mercaptobenzothiazole sodium salt
- Sodium mercaptobenzothiazole
- (2-benzothiazolylthio)-sodiu
- 2(3H)-Benzothiazolethione,sodium salt
- 2-(Sodiothio)benzothiazole
- 2-mercapto-1,3-benzothiazole sodium salt
- duodex
- MERCAPTOBENZOTHIAZOLESODIUM
- NACAP(R)
- NA-MBT
- sodium
- Sodium 2-Benzothiazolethiolate
- sodium 2-mercapto-1,3-benzothiazole
- sodium benzo[d]thiazole-2-thiolate
- sodium benzothiazoline-2-thionide
- sodium benzothioxazole-2-thiolate
- sodium salt of 2-mercaptobenzothiazole
- sodiummbt
- Sodium 2-mercaptobenzothiolate
- Sodium benzothiazole-2-thiolate
- LAN-826
- Corrosive agent
- 2(3H)-Benzothiazolethione sodium salt
- NaMBT
- Nacap
- Sodium MBT
- Caswell No. 541C
- Sodium benzothiazolethiolate
- sodium 1,3-benzothiazole-2-thiolate
- Sodium mercaptobenzothiazolate
- Sodium 2-benzothiazolethioate
- Benzothiazolethiol, sodium salt
- 2-Mercaptobenzothiazole, sodium
- Sodium 2-mercaptobenzothiazolate
- Mercaptobenzothiazole sodium salt
- Sodium,
- Mercaptobenzothiazole sodium
- Sodium 2-mercaptobenzothiazole
-
- MDL： MFCD00065334
- Inchi： 1S/C7H5NS2.Na/c9-7-8-5-3-1-2-4-6(5)10-7;/h1-4H,(H,8,9);/q;+1/p-1
- InChI Key： VLDHWMAJBNWALQ-UHFFFAOYSA-M
- SMILES： S1C(=NC2=C([H])C([H])=C([H])C([H])=C12)[S-].[Na+]
Computed Properties
- Exact Mass: 188.96800
- Monoisotopic Mass: 189.976
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 134
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- Topological Polar Surface Area: 42.1
Experimental Properties
- Color/Form: Turbid liquid with unique smell
- Density: 1.25
- Melting Point: -6 ºC
- Boiling Point: 103 ºC
- Flash Point: greater than 200° F (NTP, 1992)
- Water Partition Coefficient: >=10 g/100 mL at 20 ºC
- PSA: 66.43000
- LogP: 2.85270
- Solubility: >=10 g/100 mL at 20 ºC
Sodium 2-mercaptobenzothiazole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H400
- Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P501
- Hazardous Material transportation number：1760
- Hazard Category Code： R34: can cause burns.
- Safety Instruction： S26; S36/37/39
- RTECS：DL6725000
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- Storage Condition：Store at room temperature
- Safety Term：8
- Packing Group：III
- Risk Phrases：R34
Sodium 2-mercaptobenzothiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Sodium 2-mercaptobenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0057-500G |
Sodium 2-Mercaptobenzothiazole |
2492-26-4 | >97.0%(HPLC) | 500g |
¥420.00 | 2024-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161093-500G |
Sodium 2-Mercaptobenzothiazole |
2492-26-4 | >97.0%(HPLC) | 500G |
￥1,199.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161093-100g |
Sodium 2-mercaptobenzothiazole |
2492-26-4 | >97.0%(HPLC) | 100g |
¥514.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161093-25G |
Sodium 2-mercaptobenzothiazole |
2492-26-4 | >97.0%(HPLC) | 25g |
¥185.90 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S830286-500g |
Sodium mercaptobenzothiazole |
2492-26-4 | 50% in water | 500g |
517.00 | 2021-05-17 | |
| Apollo Scientific | OR938282-25g |
Sodium mercaptobenzothiazole |
2492-26-4 | 97% | 25g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR938282-100g |
Sodium mercaptobenzothiazole |
2492-26-4 | 97% | 100g |
£30.00 | 2025-02-19 | |
| Apollo Scientific | OR938282-500g |
Sodium mercaptobenzothiazole |
2492-26-4 | 97% | 500g |
£145.00 | 2025-02-19 | |
| abcr | AB251891-25 g |
2-Mercaptobenzothiazole sodium salt, 93%; . |
2492-26-4 | 93% | 25 g |
€43.60 | 2023-07-20 | |
| abcr | AB251891-500 g |
2-Mercaptobenzothiazole sodium salt, 93%; . |
2492-26-4 | 93% | 500 g |
€157.20 | 2023-07-20 |
Sodium 2-mercaptobenzothiazole Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2492-26-4)Sodium mercaptobenzothiazole
Order Number:sfd20856
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2492-26-4)Sodium mercaptobenzothiazole
Order Number:LE8812;LE5679159
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com
Sodium 2-mercaptobenzothiazole Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2492-26-4 (Sodium 2-mercaptobenzothiazole) Related Products
- 615-22-5(2-(Methylthio)benzothiazole)
- 29904-98-1(2(3H)-Benzothiazolethione,cobalt(2+) salt (2:1))
- 33405-92-4(2-Benzothiazolesulfenylchloride)
- 26622-66-2(2(3H)-Benzothiazolethione,mercury(2+) salt (2:1))
- 189579-55-3(Benzothiazole,2-[(fluoromethyl)thio]-)
- 180003-03-6(Methanethiol,1-(2-benzothiazolylthio)-)
- 118090-09-8(Benzo[d]thiazole-2-thiol)
- 51769-43-8(2-(Methylthio)-β-naphthothiazole)
- 2801-21-0(2-Benzothiazolesulfenamide)
- 120-78-5(2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2492-26-4)Sodium mercaptobenzothiazole
Purity:99%
Quantity:200KG
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2492-26-4)Sodium mercaptobenzothiazole
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry